Cas no 1772630-03-1 (1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1772630-03-1
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 5718652
• PubChem ID: 106869325
• Update Time: 2025-06-09

1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloro-4-methylphenyl)methyl]triazole-4-carboxylic acid
• AKOS026708086
• F1907-3192
• 1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid
• SCHEMBL17336955
• 1772630-03-1
• starbld0036978

• Inchi： 1S/C11H10ClN3O2/c1-7-2-3-8(9(12)4-7)5-15-6-10(11(16)17)13-14-15/h2-4,6H,5H2,1H3,(H,16,17)
• InChI Key： NXCULLGPXMRKCF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1CN1C=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 251.0461543g/mol
• Monoisotopic Mass: 251.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68Ų

Additional information on 1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1772630-03-1)

1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1772630-03-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound features a benzyl group substituted with a chlorine atom at the 2-position and a methyl group at the 4-position, coupled with a triazole ring linked to a carboxylic acid moiety. Such structural motifs are often exploited in the design of bioactive molecules due to their ability to interact favorably with biological targets.

The triazole ring is a prominent pharmacophore in medicinal chemistry, known for its stability and ability to participate in hydrogen bonding interactions. Its incorporation into drug candidates can enhance binding affinity and selectivity towards specific biological targets. In the case of 1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid, the presence of the carboxylic acid functional group at the 4-position of the triazole ring introduces further opportunities for interaction with biological systems, including proteases, kinases, and other enzymes. This feature makes the compound a promising scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of molecules like 1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid. These methodologies allow researchers to predict binding modes and affinities of compounds towards target proteins with high accuracy. For instance, studies have shown that triazole-based compounds can exhibit inhibitory activity against various enzymes implicated in inflammatory diseases and cancer. The chloro-substituted benzyl moiety in this compound may contribute to its bioactivity by modulating electronic properties and enhancing hydrophobic interactions with protein targets.

The synthesis of 1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic transformations, typically starting from readily available precursors such as 2-chloro-4-methylbenzaldehyde. The introduction of the triazole ring is commonly achieved through cycloaddition reactions between azides and alkynes, followed by functional group modifications to introduce the carboxylic acid moiety. Modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, enabling higher yields and purities of the final product.

In the context of drug discovery, 1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid has been investigated for its potential as an intermediate in the synthesis of more complex drug candidates. Its structural features make it a versatile building block for constructing molecules with tailored biological activities. For example, derivatives of this compound have shown promise as inhibitors of Janus kinases (JAKs), which are involved in signal transduction pathways relevant to autoimmune diseases and cancer. The methyl substituent at the 4-position may play a critical role in fine-tuning pharmacokinetic properties such as solubility and metabolic stability.

Moreover, the carboxylic acid group provides a handle for further chemical modifications, allowing for derivatization into esters or amides that could enhance oral bioavailability or target specific tissues. Such modifications are essential steps in optimizing lead compounds during drug development pipelines. Preclinical studies have demonstrated that triazole-containing molecules can exhibit favorable pharmacokinetic profiles when appropriately designed.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid. Predictive models can screen vast chemical libraries to identify structures with high potential for biological activity based on their molecular descriptors. This approach has led to the discovery of novel therapeutic agents that might have been overlooked using traditional screening methods alone.

Future research directions may explore the use of 1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid as a scaffold for developing next-generation therapeutics targeting emerging diseases or resistant pathogens. The adaptability of this compound's core structure allows for modifications that could address unmet medical needs across various therapeutic areas. Collaborative efforts between academia and industry are likely to drive innovation in this field.

In summary, 1-(2-chloro-4-methylbenzyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1772630-03-1) represents a valuable asset in pharmaceutical research due to its unique structural features and potential applications in drug development. Its synthesis via well-established organic methods combined with modern computational tools makes it an attractive candidate for further exploration. As our understanding of biological systems continues to evolve, this compound will likely play an increasingly important role in addressing complex diseases through innovative chemical biology approaches.